![molecular formula C13H18N2O2 B6149929 1-[4-(2-methoxyphenyl)piperazin-1-yl]ethan-1-one CAS No. 62845-42-5](/img/no-structure.png)
1-[4-(2-methoxyphenyl)piperazin-1-yl]ethan-1-one
Overview
Description
1-[4-(2-methoxyphenyl)piperazin-1-yl]ethan-1-one, also known as 4-Methoxyphenylpiperazine (4-MPP), is a synthetic compound with a broad range of applications. It is used in the synthesis of a variety of compounds, including pharmaceuticals and fine chemicals. In addition, it has been studied for its potential therapeutic effects, particularly in the treatment of neurological disorders. This article will provide an overview of 4-MPP, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
4-MPP has been studied for its potential therapeutic effects, particularly in the treatment of neurological disorders. For example, it has been studied for its potential to reduce anxiety and improve cognitive performance. In addition, it has been studied for its potential to reduce symptoms of depression and treat alcohol use disorder.
Mechanism of Action
The exact mechanism of action of 4-MPP is not fully understood. However, it is believed to act as a serotonin-dopamine reuptake inhibitor, meaning it increases the levels of serotonin and dopamine in the brain. This, in turn, is thought to have a positive effect on mood, cognition, and behavior.
Biochemical and Physiological Effects
4-MPP has been studied for its potential to reduce anxiety and improve cognitive performance. In addition, it has been studied for its potential to reduce symptoms of depression and treat alcohol use disorder. It has also been studied for its potential to reduce inflammation, improve sleep quality, and reduce pain.
Advantages and Limitations for Lab Experiments
4-MPP has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is highly soluble in both water and organic solvents, which makes it easy to work with. In addition, it is relatively inexpensive and has a relatively low toxicity, making it safe to use in laboratory experiments. However, 4-MPP also has some limitations. For example, its effects are relatively short-lived, and it can be metabolized quickly, making it difficult to study its effects over the long-term.
Future Directions
Given the potential therapeutic effects of 4-MPP, there are several future directions for research. For example, further research could be conducted to study the long-term effects of 4-MPP on mood, cognition, and behavior. Additionally, research could be conducted to study the potential of 4-MPP to reduce inflammation and pain, as well as its potential to improve sleep quality. Finally, research could be conducted to study the potential of 4-MPP to treat other neurological disorders, such as schizophrenia and Parkinson’s disease.
Synthesis Methods
4-MPP is typically synthesized through a two-step process. The first step involves the reaction of 2-methoxy-benzaldehyde with piperazine in the presence of a base, such as sodium carbonate. The second step involves the reaction of the resulting product with a Grignard reagent, such as ethylmagnesium bromide, to form 4-MPP.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[4-(2-methoxyphenyl)piperazin-1-yl]ethan-1-one involves the reaction of 2-methoxyaniline with ethyl chloroacetate to form 2-methoxy-N-ethoxycarbonylaniline, which is then reacted with piperazine to form 1-[4-(2-methoxyphenyl)piperazin-1-yl]ethan-1-one.", "Starting Materials": [ "2-methoxyaniline", "ethyl chloroacetate", "piperazine", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 2-methoxyaniline (1.0 g, 8.2 mmol) in diethyl ether (20 mL) and cool the solution to 0°C.", "Step 2: Slowly add ethyl chloroacetate (1.2 g, 9.8 mmol) to the solution while stirring.", "Step 3: Add sodium hydroxide (1.0 g, 25 mmol) to the solution and stir for 30 minutes at room temperature.", "Step 4: Separate the organic layer and wash it with water (10 mL).", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 2-methoxy-N-ethoxycarbonylaniline as a yellow solid (1.5 g, 85%).", "Step 6: Dissolve 2-methoxy-N-ethoxycarbonylaniline (1.0 g, 4.3 mmol) and piperazine (0.6 g, 6.5 mmol) in diethyl ether (20 mL) and stir the solution at room temperature for 24 hours.", "Step 7: Separate the organic layer and wash it with water (10 mL).", "Step 8: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 1-[4-(2-methoxyphenyl)piperazin-1-yl]ethan-1-one as a white solid (1.2 g, 80%)." ] } | |
CAS RN |
62845-42-5 |
Product Name |
1-[4-(2-methoxyphenyl)piperazin-1-yl]ethan-1-one |
Molecular Formula |
C13H18N2O2 |
Molecular Weight |
234.3 |
Purity |
0 |
Origin of Product |
United States |
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